Cas no 1018591-82-6 (2-Butanone,4-(6-bromo-1H-indol-3YL)-)
1018591-82-6 structure
Product Name:2-Butanone,4-(6-bromo-1H-indol-3YL)-
CAS No:1018591-82-6
MF:C12H12BrNO
MW:266.13378238678
CID:2431863
Update Time:2023-08-07
2-Butanone,4-(6-bromo-1H-indol-3YL)- Chemical and Physical Properties
Names and Identifiers
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- 2-BUTANONE,4-(6-BROMO-1H-INDOL-3YL)-
- 2-Butanone,4-(6-bromo-1H-indol-3YL)-
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- Inchi: 1S/C12H12BrNO/c1-8(15)2-3-9-7-14-12-6-10(13)4-5-11(9)12/h4-7,14H,2-3H2,1H3
- InChI Key: RVRSFFCVOWMFQQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)NC=C2CCC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- XLogP3: 3.1
- Topological Polar Surface Area: 32.9
2-Butanone,4-(6-bromo-1H-indol-3YL)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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